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Compound of Interest

Compound Name: Strychnine sulfate

Cat. No.: B1261131 Get Quote

This document provides critical safety and logistical information for researchers, scientists, and

drug development professionals working with Strychnine sulfate. The following procedural

guidance outlines personal protective equipment (PPE) requirements, handling protocols,

emergency plans, and disposal methods to ensure a safe laboratory environment.

Workplace Exposure Limits
Strychnine is a highly toxic compound with established occupational exposure limits to protect

personnel from its hazardous effects. Adherence to these limits is mandatory.

Agency
Exposure Limit (8-Hour Time-Weighted
Average)

OSHA (PEL) 0.15 mg/m³

NIOSH (REL) 0.15 mg/m³

ACGIH (TLV) 0.15 mg/m³

[1][2]

The concentration considered immediately dangerous to life and health (IDLH) is 3 mg/m³ (as

Strychnine).[1]
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The selection of appropriate PPE is crucial to prevent exposure. Employers are required by

OSHA 1910.132 to determine the necessary PPE for each specific hazard and to provide

adequate training on its use.[1]

1. Respiratory Protection:

Standard Operations: Where possible, use enclosed operations and local exhaust ventilation

to control airborne concentrations.[1] If ventilation is insufficient, respirators are required.[1]

Recommended respirators include NIOSH-approved N100 or CEN-approved FFP3

particulate respirators as a backup to engineering controls.[3]

High Exposure Potential: For situations with a high potential for exposure, a NIOSH-

approved supplied-air respirator with a full facepiece operating in a positive-pressure mode

is necessary.[1]

IDLH Conditions: If exposure may exceed 3 mg/m³, a NIOSH-approved self-contained

breathing apparatus (SCBA) with a full facepiece operating in a pressure-demand or other

positive-pressure mode is required.[1] For emergency situations, a positive pressure,

pressure-demand, full facepiece SCBA is recommended.[4]

2. Eye and Face Protection:

Wear impact-resistant safety goggles with side shields that conform to EN 166 (EU) or

NIOSH (US) standards.[1][3]

When working with corrosive, highly irritating, or toxic substances, a face shield should be

worn in addition to goggles.[1]

3. Skin and Body Protection:

Gloves: Wear protective gloves.[1] Always inspect gloves before use and change them

frequently to minimize the risk of penetration or rupture.[3][5] Wash hands thoroughly after

removing gloves.[5]

Protective Clothing: Wear a fully buttoned lab coat, and consider a chemical apron for

procedures involving large quantities or a high risk of splashing.[5] All protective clothing

(suits, footwear, headgear) should be clean and put on before work begins.[1] Contaminated
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work clothes should not be taken home and must be laundered by personnel informed of the

hazards.[1] For emergencies, a fully-encapsulating, chemical-resistant suit may be

necessary.[4]

Operational and Disposal Plans
Safe Handling Procedures:

Training: Before working with Strychnine sulfate, all personnel must be trained on its proper

handling, storage, and emergency procedures.[1]

Ventilation: Always handle Strychnine sulfate in a well-ventilated area, preferably within a

laboratory fume hood or using other local exhaust ventilation.[1][3][6][7]

Minimize Dust: Avoid the formation of dust and aerosols.[3][5] If possible, automatically

transfer the chemical from storage to process containers.[1]

Hygiene: Do not eat, smoke, or drink in areas where Strychnine sulfate is handled.[1] Wash

hands thoroughly after handling the chemical, even if no direct contact is known to have

occurred.[1][5]

Storage: Store Strychnine sulfate in tightly closed containers in a cool, dry, and well-

ventilated area, protected from light.[1][3] Keep it away from incompatible materials such as

oxidizing agents, strong bases, and alkali carbonates.[1]

Decontamination Procedures:

Skin Exposure: Immediately wash or shower to remove the chemical.[1] Remove all

contaminated clothing and wash the affected skin with soap and water.[1][4][5] Seek

immediate medical attention.[5]

Eye Exposure: Immediately flush the eyes with large amounts of lukewarm water for at least

15 minutes, occasionally lifting the upper and lower eyelids.[1][4] Seek immediate medical

attention.[5]

Work Area: Work surfaces should be cleaned routinely.[1] Following a spill cleanup, the area

should be ventilated and washed.[1]
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Spill Response Plan:

Evacuate: Evacuate all non-essential personnel from the spill area.[1] Isolate the hazard

area and deny entry.[8] For solids, isolate the spill area for at least 25 meters (75 feet).[8]

Personal Protection: Don appropriate PPE, including respiratory protection, before entering

the spill area.[6]

Containment: Prevent the spilled material from entering drains or waterways.[3][6]

Cleanup (Dry Spill): Moisten powdered material with a damp paper towel to prevent dust

from becoming airborne.[5] Carefully collect the material using a clean shovel or by

sweeping it up and place it into a clean, dry, sealed container for disposal.[1][4]

Cleanup (Liquid Spill): Use absorbent pads, sand, or other noncombustible absorbent

material to soak up the solution.[4][5] Place the absorbent material into a suitable container

for disposal.[5]

Final Decontamination: After the material is collected, clean the spill area thoroughly multiple

times with a detergent solution and paper towels.[5] Ventilate the area.[1]

Reporting: Report all spills to the laboratory supervisor.[5]

Disposal Plan: Strychnine sulfate and any materials contaminated with it must be treated as

hazardous waste.[1][9]

Collection: Collect waste in sealed, properly labeled containers.[1]

Disposal: Disposal must be carried out in accordance with all applicable federal, state, and

local regulations.[10] Contact your institution's environmental health and safety department,

the state Department of Environmental Protection (DEP), or the regional office of the

Environmental Protection Agency (EPA) for specific disposal recommendations.[1]

Incineration by a licensed facility is a common disposal method.[11]

Emergency Response Workflow

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://nj.gov/health/eoh/rtkweb/documents/fs/2789.pdf
https://cameochemicals.noaa.gov/report?key=CH5187
https://cameochemicals.noaa.gov/report?key=CH5187
https://datasheets.scbt.com/sc-253609.pdf
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=8374
https://datasheets.scbt.com/sc-253609.pdf
https://www.lsuhsc.edu/admin/pfm/ehs/docs/Strychnine.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/2789.pdf
https://cameochemicals.noaa.gov/chemical/5187
https://cameochemicals.noaa.gov/chemical/5187
https://www.lsuhsc.edu/admin/pfm/ehs/docs/Strychnine.pdf
https://www.lsuhsc.edu/admin/pfm/ehs/docs/Strychnine.pdf
https://www.lsuhsc.edu/admin/pfm/ehs/docs/Strychnine.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/2789.pdf
https://www.lsuhsc.edu/admin/pfm/ehs/docs/Strychnine.pdf
https://www.benchchem.com/product/b1261131?utm_src=pdf-body
https://nj.gov/health/eoh/rtkweb/documents/fs/2789.pdf
https://www.wasteconnections.com/pickup-schedule-wasteconnect-calendar/?areaName=ClarkCounty&full=1#!rc-cpage=14600
https://nj.gov/health/eoh/rtkweb/documents/fs/2789.pdf
http://www.abdurrahmanince.net/355/60-41-3.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/2789.pdf
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=300051QF.TXT
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1261131?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Strychnine Sulfate Spill Occurs
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Don Appropriate PPE
(Respirator, Gloves, Goggles, Protective Clothing)

Assess Spill Type

Solid / Powder Spill

 Solid 

Liquid Spill

 Liquid 

Dampen with water to prevent dusting Contain & Absorb
(Absorbent pads, sand)

Carefully Collect Material
into Sealed Container

Decontaminate Spill Area
(Wash with detergent solution)

Ventilate Area

Dispose of Waste as Hazardous

Report Incident to Supervisor

Click to download full resolution via product page

Caption: Workflow for a Strychnine Sulfate spill response.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1261131?utm_src=pdf-body-img
https://www.benchchem.com/product/b1261131?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1261131?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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